molecular formula C11H21IO2 B8723705 11-iodoundecanoic Acid CAS No. 63632-65-5

11-iodoundecanoic Acid

Cat. No.: B8723705
CAS No.: 63632-65-5
M. Wt: 312.19 g/mol
InChI Key: SLTSWHUYRFXFQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

11-iodoundecanoic Acid is a useful research compound. Its molecular formula is C11H21IO2 and its molecular weight is 312.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

63632-65-5

Molecular Formula

C11H21IO2

Molecular Weight

312.19 g/mol

IUPAC Name

11-iodoundecanoic acid

InChI

InChI=1S/C11H21IO2/c12-10-8-6-4-2-1-3-5-7-9-11(13)14/h1-10H2,(H,13,14)

InChI Key

SLTSWHUYRFXFQX-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCI)CCCCC(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

11-Iodo undecanoic acid was synthesized according to Bergbreiter, J. Org. Chem., 40 (6), (1975) 779-782. Briefly, 250 g 11-Bromo undecanoic acid, 325 g Sodium iodide and 2 liter acetone were refluxed under N2 atmosphere for 24 hours. The mixture was divided and added to 4 liter H2O each. The mixtures were fritted and the crude product recrystallized from methanol and finally characterized by the melting point.
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Synthesis routes and methods II

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Synthesis routes and methods III

Procedure details

To 11-bromoundecanoic acid dissolved in acetonitrile (50 ml) were added sodium iodide (2 g) and tetra-n-butylammonium iodide (1 g), and the mixture was heated under reflux for 4 hours. The reaction mixture was filtered, concentrated and distributed into ethyl acetate and water, and the ethyl acetate layer was dried over anhydrous sodium sulfate and concentrated to give 11-iodoundecanoic acid (0.89 g).
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